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Compound of Interest

Compound Name: 2-lodobutane

Cat. No.: B127507

The safe and compliant disposal of 2-iodobutane is a critical aspect of laboratory safety and
environmental responsibility. This guide provides essential information for researchers,
scientists, and drug development professionals on the proper procedures for handling and
disposing of this hazardous chemical. Adherence to these guidelines is imperative to minimize
risks and ensure compliance with regulatory standards.

2-lodobutane is classified as a flammable liquid and vapor that can cause skin and serious
eye irritation.[1][2] It is also harmful if swallowed or inhaled.[1] Due to its hazardous nature, 2-
iodobutane must be disposed of as hazardous waste through an approved waste disposal
plant.[1] It should never be disposed of down the drain or in regular trash.[3][4]

Immediate Safety and Handling Precautions

Before handling 2-iodobutane, it is crucial to be familiar with its properties and hazards.
Key Hazards:

o Flammable Liquid and Vapor: Keep away from heat, sparks, open flames, and hot surfaces.
[1] Use explosion-proof electrical and ventilating equipment.[1]

e Skin and Eye Irritant: Causes skin irritation and serious eye irritation.[1][2]
o Harmful if Inhaled or Swallowed: Avoid breathing vapors and prevent ingestion.[1]

Personal Protective Equipment (PPE):
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o Wear protective gloves, clothing, eye, and face protection.[1]

o Ensure eyewash stations and safety showers are readily accessible.[1]

Quantitative Data for 2-lodobutane

For quick reference, the following table summarizes key quantitative data for 2-iodobutane.

Property Value

CAS Number 513-48-4

Molecular Formula C4H9l

Molecular Weight 184.02 g/mol [2]
Appearance Colorless to orange liquid[5]
Boiling Point 119 - 120 °C (246 - 248 °F)[5]
Melting Point -104 °C (-155 °F)[5]

Flash Point 24 °C (75 °F)[5]

Density 1.598 g/cm3[5]

Water Solubility 0.2 g/L[5]

Vapor Density 6.3 (Air = 1)[5]

Step-by-Step Disposal Protocol

The proper disposal of 2-iodobutane follows a structured process to ensure safety and
regulatory compliance. This involves proper segregation, containment, and labeling before
collection by authorized personnel.

1. Waste Segregation:
o 2-lodobutane waste must be collected separately from other waste streams.[6]

o Specifically, it should be categorized as a halogenated organic solvent. Do not mix it with
non-halogenated solvents.[6]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2061918&productDescription=2-IODOBUTNE+99+STAB.+W+CPP+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2061918&productDescription=2-IODOBUTNE+99+STAB.+W+CPP+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b127507?utm_src=pdf-body
https://www.benchchem.com/product/b127507?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodobutane_-_2S
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5900_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5900_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5900_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5900_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5900_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5900_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5900_2.pdf
https://www.benchchem.com/product/b127507?utm_src=pdf-body
https://www.benchchem.com/product/b127507?utm_src=pdf-body
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Keep solid and liquid waste separate.[6] For instance, contaminated gloves and paper towels
should be disposed of as solid chemical waste, separate from liquid 2-iodobutane.

. Container Selection and Management:

Use a designated, leak-proof container that is chemically compatible with 2-iodobutane.[7]
[8] Glass containers are generally suitable for halogenated solvents.

The container must be clearly labeled as "Hazardous Waste" and should identify the
contents, including "2-lodobutane” and any other components.[3]

Keep the container tightly closed except when adding waste.[1][4]

Do not fill the container to more than 90% of its capacity to allow for vapor expansion.[7][9]

Store the waste container in a designated "Satellite Accumulation Area" (SAA), which must
be a well-ventilated and cool location, away from sources of ignition.[1][10]

. Waste Collection and Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal company.[3]

Follow your institution's specific procedures for requesting a waste pickup.

Ensure all required paperwork is completed accurately.

. Spill and Emergency Procedures:

In case of a spill, immediately evacuate the area and remove all sources of ignition.[11]

Ventilate the area.

For small spills, absorb the liquid with an inert material (e.g., vermiculite, dry sand) and place
it in a sealed container for disposal as hazardous waste.[5]

For large spills, contact your institution's emergency response team.
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« In case of skin or eye contact, flush with copious amounts of water for at least 15 minutes
and seek medical attention.[1][5] If inhaled, move to fresh air.[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-iodobutane.
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Preparation & Handling
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Disposal workflow for 2-iodobutane.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and
environmentally sound disposal of 2-iodobutane, fostering a culture of safety and responsibility
within the research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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